molecular formula C8H7BrN2O2S B2720616 Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate CAS No. 2091263-00-0

Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate

Cat. No. B2720616
CAS RN: 2091263-00-0
M. Wt: 275.12
InChI Key: UHWLBECWGAVETR-UHFFFAOYSA-N
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Description

Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate is a chemical compound used in medicine and as a pharmaceutical intermediate . It is a powder at room temperature .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . The yield is typically around 50-60%, with a melting point of 196-202 °C . The reaction involves various functional groups such as ester (C=O), alkene (C=C), and imine (C=N) groups .


Molecular Structure Analysis

The molecular structure of Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate consists of an ethyl group attached to a carboxylate group, which is connected to a 5-bromoimidazo[2,1-b][1,3]thiazole ring . The molecular weight is 275.13 .


Physical And Chemical Properties Analysis

Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate is a powder at room temperature . Its molecular weight is 275.13 . The InChI code is 1S/C8H7BrN2O2S/c1-2-13-7 (12)5-4-11-6 (9)3-10-8 (11)14-5/h3-4H,2H2,1H3 .

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives have been found to act as antioxidants . Given the structural similarity, Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate could potentially exhibit antioxidant properties.

Analgesic and Anti-inflammatory Activity

Thiazole compounds have been reported to have analgesic and anti-inflammatory properties . This suggests that Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate might also be used in pain and inflammation management.

Antimicrobial and Antifungal Activity

Thiazoles have been used as antimicrobial and antifungal agents . Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate could potentially be developed into a new antimicrobial or antifungal drug.

Antiviral Activity

Thiazole derivatives have shown antiviral activity . This suggests a potential application of Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate in the treatment of viral infections.

Diuretic Activity

Some thiazole compounds have been used as diuretics . Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate might also have potential as a diuretic.

Anticonvulsant Activity

Thiazole derivatives have been found to have anticonvulsant properties . This suggests that Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate could potentially be used in the treatment of seizures.

Neuroprotective Activity

Thiazole compounds have been reported to have neuroprotective effects . Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate might also have potential as a neuroprotective agent.

Antitumor and Cytotoxic Activity

Thiazole derivatives have shown antitumor and cytotoxic activities . Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate could potentially be developed into a new antitumor or cytotoxic drug .

properties

IUPAC Name

ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BrN2O2S/c1-2-13-7(12)5-4-11-6(9)3-10-8(11)14-5/h3-4H,2H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UHWLBECWGAVETR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CN2C(=CN=C2S1)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate

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